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CAS No.: 2712312-12-2
Cat. No.: B10783302
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenethyl 4-anilino-N-phenethylpiperidine (Phenethyl 4-ANPP) is a tertiary amine structurally
related to fentanyl and is considered a precursor and potential impurity in the illicit synthesis of
fentanyl and its analogues.[1][2][3][4] The availability of well-characterized reference standards
for Phenethyl 4-ANPP is crucial for forensic laboratories, law enforcement agencies, and
researchers to accurately identify and quantify this substance in seized materials and biological
samples. This document provides detailed application notes and protocols for the synthesis,
purification, and analytical characterization of Phenethyl 4-ANPP to serve as a reference
standard.

Physicochemical and Analytical Data

A summary of the key physicochemical and analytical properties of Phenethyl 4-ANPP is
presented in the following tables.
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Table 1: Physicochemical Properties of Phenethyl 4-ANPP

Property Value

Reference

N-phenyl-N,1-bis(2-
phenylethyl)-4-piperidinamine

Formal Name

[5]

Molecular Formula C27H32N:2 [6]

Molecular Weight 384.6 g/mol [5]
White to light brown crystalline

Appearance [6]
powder

) >98% (as a reference

Purity [7]
standard)

Storage -20°C [7]

. > 4 years (when stored
Stability [7]

properly)

Table 2: Chromatographic and Spectrometric Data for Phenethyl 4-ANPP

Analytical .
. Parameter Typical Value Reference
Technique
Retention Index
GC-MS (semi-standard non- 2529.8 [5]
polar)
LC-MS/MS Precursor lon (m/z) [M+H]*+ 385.3 [819]
Product lons (m/z) 294.2,198.2, 105.1 [819]
UV Spectroscopy Amax 257 nm [7]

Experimental Protocols
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Protocol 1: Synthesis of Phenethyl 4-ANPP (Adapted
from Gupta Method)

This protocol describes the synthesis of Phenethyl 4-ANPP, which is a potential byproduct in
some fentanyl synthesis routes.[10][11][12] This procedure should be performed by trained
personnel in a controlled laboratory setting.

Materials:

4-Anilino-N-phenethylpiperidine (4-ANPP)
o Phenethyl bromide (2-Bromoethylbenzene)
e Sodium hydroxide (NaOH)

o Petroleum ether

e Chloroform

e Anhydrous sodium sulfate

» Round-bottom flask

» Reflux condenser

e Stirring apparatus

e Heating mantle

e Separatory funnel

« Filtration apparatus

Rotary evaporator

Procedure:
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 In a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
dissolve 17.6 g (0.10 mol) of 4-anilinopiperidine in 50 ml of 100% sodium hydroxide solution.
[13]

o Heat the reaction mixture to 120°C with constant stirring.[13]
e Slowly add 37 g (0.2 mol) of 2-phenethyl bromide to the reaction mixture.[13]
» Continue stirring the reaction mixture at 120°C for 2 hours.[13]

 After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold
water.[13]

o Collect the crude product by filtration.[13]

» Purify the crude product by recrystallization from petroleum ether (60-80°C) to obtain
colorless crystals of Phenethyl 4-ANPP.[13]

Diagram 1: Synthesis Pathway of Phenethyl 4-ANPP

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/RU2495871C2/en
https://patents.google.com/patent/RU2495871C2/en
https://patents.google.com/patent/RU2495871C2/en
https://patents.google.com/patent/RU2495871C2/en
https://patents.google.com/patent/RU2495871C2/en
https://patents.google.com/patent/RU2495871C2/en
https://www.benchchem.com/product/b10783302/docs?utm_src=pdf-body#development-of-reference-standards-for-phenethyl-4-anpp-application-notes-and-protocols
https://patents.google.com/patent/RU2495871C2/en
https://www.benchchem.com/product/b10783302/docs?utm_src=pdf-body#development-of-reference-standards-for-phenethyl-4-anpp-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Synthesis of Phenethyl 4-ANPP

G-AniIino-N-phenethyIpiperidine (4-ANPPD

Phenethyl Bromide)

Alkylation Reaction
(NaOH, 120°C, 2h)

(Crude Phenethyl 4-AN PF)

Recrystallization
(Petroleum Ether)
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GC-MS Analysis Workflow LC-MS/MS Analysis Workflow
Sample Preparation Sample Preparation
(Dissolution & Dilution) (Dilution or Extraction)
GC Injection LC Injection
Chromatographic Separation Chromatographic Separation
(HP-5ms column) (Biphenyl column)

' :

Mass Spectrometric Detection (Tandem MS Detection)

(El, Scan Mode) (ESI+, MRM)

' :

Data Analysis Data Analysis
(Retention Time & Mass Spectrum) (Retention Time & MRM Transitions)

Quantification Quantification
(Calibration Curve) (Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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